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Compound Name: 1,3,7,8-Tetramethylxanthine

Cat. No.: B1198810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3,7,8-Tetramethylxanthine, also known as 8-methylcaffeine, is a derivative of caffeine with

potential applications in medicinal chemistry and pharmacological research. Unlike its parent

compound, direct methylation of the C-8 position of caffeine is not feasible. This technical guide

provides a comprehensive overview of a well-established synthetic route to 1,3,7,8-
tetramethylxanthine, commencing from readily available caffeine. The synthesis involves a

two-step process: the formation of an 8-alkoxycaffeine intermediate followed by a reaction with

an acid anhydride. This document details the experimental protocols, presents quantitative data

in a structured format, and includes visualizations of the synthetic pathway and experimental

workflow to facilitate understanding and replication.

Introduction
Xanthine and its derivatives are a class of purine alkaloids that exhibit a wide range of

pharmacological activities. Caffeine (1,3,7-trimethylxanthine) is the most well-known member of

this family, acting as a central nervous system stimulant. Chemical modification of the caffeine

scaffold, particularly at the 8-position, has been a subject of interest for developing novel

therapeutic agents with altered or enhanced biological activities. The introduction of a methyl

group at the C-8 position to yield 1,3,7,8-tetramethylxanthine presents a unique synthetic

challenge, as direct methylation of caffeine at this position is not successful.
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This guide outlines a reliable and documented procedure for the synthesis of 1,3,7,8-
tetramethylxanthine, providing researchers with the necessary information to produce this

compound for further investigation.

Synthesis Pathway
The synthesis of 1,3,7,8-tetramethylxanthine from caffeine is a two-step process. The first

step involves the introduction of an oxygen-containing functional group at the 8-position of the

caffeine molecule to create an 8-alkoxycaffeine intermediate. This is typically achieved by first

halogenating caffeine at the 8-position to produce 8-halocaffeine (e.g., 8-bromocaffeine or 8-

chlorocaffeine), followed by a nucleophilic substitution reaction with an alkoxide. The resulting

8-alkoxycaffeine is then heated with an acid anhydride, such as acetic anhydride, to yield the

final product, 1,3,7,8-tetramethylxanthine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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